Cas no 1805605-19-9 (Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-acetate)

• Product Name: Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-acetate
• CAS No: 1805605-19-9
• MF: C₁₁H₁₁ClF₃NO₂
• MW: 281.658752679825
• CID: 4805699
• Update Time: 2025-10-29

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-acetate

• Inchi： 1S/C11H11ClF3NO2/c1-2-18-9(17)4-6-3-8(13)16-10(11(14)15)7(6)5-12/h3,11H,2,4-5H2,1H3
• InChI Key： KWJUXVGCEVWCQG-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC(=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-acetate

Comprehensive Overview of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-acetate (CAS No. 1805605-19-9)

The compound Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-acetate (CAS No. 1805605-19-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the chloromethyl, difluoromethyl, and fluoropyridine moieties, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-acetate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional chemical processes. The compound's CAS No. 1805605-19-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key applications of this compound lies in the development of small-molecule inhibitors and agrochemical intermediates. Its fluoropyridine core is particularly valuable in medicinal chemistry, where fluorine incorporation often improves drug potency and pharmacokinetics. Additionally, the chloromethyl group offers a reactive site for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

The synthesis of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-acetate involves multi-step organic transformations, including halogenation and esterification. Researchers are exploring catalytic methods and microwave-assisted synthesis to optimize yield and reduce environmental impact. These advancements are part of a broader trend toward process intensification in chemical manufacturing, a topic frequently discussed in scientific literature and industry forums.

From an analytical perspective, the compound's characterization relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the precise identification and quality control of CAS No. 1805605-19-9, which is critical for regulatory compliance and reproducibility in research. The compound's stability under various conditions is also a subject of ongoing investigation, particularly for storage and transportation considerations.

In the context of drug discovery, Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-acetate has shown promise as a building block for kinase inhibitors and antimicrobial agents. Its difluoromethyl group is known to mimic carbonyl or hydroxyl functionalities, a strategy often employed in bioisosteric replacement to enhance drug-like properties. This has sparked interest in its potential for addressing drug-resistant infections and oncology targets, two high-priority areas in global health.

The agrochemical sector also benefits from this compound, where its fluoropyridine scaffold contributes to the development of next-generation pesticides and herbicides. With increasing regulatory scrutiny on traditional agrochemicals, the industry is turning to fluorinated alternatives like CAS No. 1805605-19-9 for improved efficacy and environmental safety. This aligns with the broader shift toward precision agriculture and sustainable pest management.

Future research directions for Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-acetate may include exploring its enantioselective synthesis and expanding its applications in material science. The compound's unique electronic properties, imparted by its fluorine atoms, could make it valuable in designing organic electronic materials or fluorescent probes. As the scientific community continues to uncover its potential, CAS No. 1805605-19-9 is poised to remain a focal point in interdisciplinary research.